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Compound of Interest

Compound Name: 5-Chloro-1-pentyne

Cat. No.: B126576 Get Quote

Essential Safety and Handling Guide for 5-
Chloro-1-pentyne
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of 5-
Chloro-1-pentyne (CAS No. 14267-92-6). Adherence to these procedures is essential for

ensuring laboratory safety and operational integrity.

Immediate Safety Information: Personal Protective
Equipment (PPE)
When handling 5-Chloro-1-pentyne, a highly flammable and irritating compound, the following

personal protective equipment is mandatory.
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

vapors that can cause serious

eye irritation.[1][2][3]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Prevents skin contact, which

can cause irritation and

potential absorption.[4][5][6][7]

Respiratory Protection

- For routine use in a well-

ventilated area: A respirator

with an organic vapor (OV)

cartridge may be appropriate. -

In case of inadequate

ventilation or spill: A full-

facepiece respirator with

organic vapor cartridges or a

self-contained breathing

apparatus (SCBA) is

necessary.[8][9][10]

Protects against inhalation of

vapors, which can cause

respiratory tract irritation.[11]

Body Protection
A lab coat or chemical-

resistant apron.

Provides a barrier against

accidental skin contact with the

chemical.[2]

Physical and Chemical Properties
Understanding the properties of 5-Chloro-1-pentyne is crucial for safe handling.
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Property Value

Molecular Formula C5H7Cl[11]

Molecular Weight 102.56 g/mol [11]

Appearance Colorless to light brown liquid[11]

Boiling Point 67-69 °C at 145 mmHg[12]

Flash Point 15 °C (59 °F) - closed cup[3]

Density 0.968 g/mL at 25 °C[12]

Water Solubility Not miscible in water[11][13]

Operational Plan for Handling
A systematic approach to handling 5-Chloro-1-pentyne will minimize risks.

Pre-Handling Preparations
Verify Ventilation: Ensure the work area, preferably a chemical fume hood, has adequate

ventilation.

Assemble PPE: Don all required personal protective equipment as specified in the table

above.

Prepare for Spills: Have a spill kit readily accessible. The kit should contain an inert

absorbent material (e.g., sand, vermiculite), spark-proof tools for cleanup, and a designated

waste container.[1]

Ground Equipment: To prevent static discharge, which can ignite the flammable vapors,

ensure all containers and transfer equipment are properly grounded and bonded.[1]

Handling Procedure
Inert Atmosphere: Whenever possible, handle 5-Chloro-1-pentyne under an inert

atmosphere (e.g., nitrogen or argon) to prevent contact with air.[3]
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Avoid Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other

sources of ignition.[1][11] Use only non-sparking tools.[3]

Controlled Dispensing: When transferring, pour slowly and carefully to avoid splashing.

Secure Container: Keep the container tightly closed when not in use to prevent the escape of

vapors.[3]

Emergency and Disposal Plans
Emergency Procedures

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 5-Chloro-1-
pentyne]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126576#personal-protective-equipment-for-handling-
5-chloro-1-pentyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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